(1,2,3,4-Tetrahydronaphthalen-1-yl)urea

• IUPAC Name: 1,2,3,4-tetrahydronaphthalen-1-ylurea
• InChI: InChI=1S/C11H14N2O/c12-11(14)13-10-7-3-5-8-4-1-2-6-9(8)10/h1-2,4,6,10H,3,5,7H2,(H3,12,13,14)
• InChI Key: PLSFSIDDNZKALV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C2C1)NC(=O)N
• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol

Description

“(1,2,3,4-Tetrahydronaphthalen-1-yl)urea” is a chemical compound with the molecular formula C11H14N2O and a molecular weight of 190.24. It is a urea derivative, which is a class of compounds known for their wide range of biological activities.

Synthesis Analysis

The synthesis of “(1,2,3,4-Tetrahydronaphthalen-1-yl)urea” involves a series of N,N’-dialkyl urea derivatives containing methoxy substituents on phenethylamines. The efficient synthesis process uses isocyanate, yielding target products in 73-76% returns.

Molecular Structure Analysis

The IUPAC name for this compound is N-(1,2,3,4-tetrahydro-1-naphthalenyl)urea. The InChI code is 1S/C11H14N2O/c12-11(14)13-10-7-3-5-8-4-1-2-6-9(8)10/h1-2,4,6,10H,3,5,7H2,(H3,12,13,14).

Physical And Chemical Properties Analysis

“(1,2,3,4-Tetrahydronaphthalen-1-yl)urea” is a powder with a melting point of 212-214°C.

Scientific Research Applications

Anticancer Research

• Sigma-2 Receptor Agonist : Derivatives of 1-Cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28) act as sigma-2 receptor agonists. These compounds induce cell death in pancreatic cancer cells by promoting mitochondrial superoxide production and caspase activation. .

Chiral Discrimination and Kinetic Resolution

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Antitubercular Activity

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Safety and Hazards

The compound is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, and using personal protective equipment.

Synthesis routes and methods I

Procedure details

In the manner described in Example 60, 1-benzoyl-3-(4,5,6,7-tetrahydrobenzo[b]thien-4-yl)urea and 1-benzoyl-3-(1,2,3,4-tetrahydro-1-naphthyl)urea are hydrolyzed to afford 4,5,6,7-tetrahydrobenzo[b]thien-4-ylurea, m.p. 204.5° C. to 208.5° C., and 1,2,3,4-tetrahydro-1-naphthylurea, m.p. 212° C. to 214° C.

Synthesis routes and methods II

Procedure details

A mixture of 1-benzoyl-3-(1,2,3,4-tetrahydro-1- naphthyl)urea (2.0 g) and aqueous sodium hydroxide (1N; 20 ml) is stirred and heated at reflux for 2.75 hours. The mixture is then cooled in ice and the product is collected and washed with water to afford 1.15 g of the title compound, m.p. 204° to 207° C.